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Compound of Interest

Compound Name: Ethyl(3-methoxypropyl)amine
CAS No.: 58203-02-4
Cat. No.: B8783761

Get Quote

Technical Identification & Hazard Profile

Chemical Name:

-Ethyl-3-methoxypropan-1-amine CAS: 5051-62-7 Synonyms:
-Ethyl-3-methoxypropylamine; 3-Methoxy-

-ethylpropylamine

Effective disposal requires understanding the chemical's dual-hazard nature.[1] It behaves as
both a flammable solvent and a corrosive base.

Physicochemical Hazard Data
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Property Value (Approx.) Operational Implication
Flammable (Class 3). Requires
Flash Point ~32-40 °C (Est.)* grounding during transfer.

Classified as RCRA D0O01.

Corrosive (Class 8). Causes

severe skin burns/eye

pH (10% aq.) >11.5 -~
damage. Classified as RCRA
D002.
Incompatible with acids &
Reactivity High oxidizers. Exothermic reaction
risk.
Physical State Clear Liquid Volatile organic amine odor.

*Note: While specific flash point data for the N-ethyl derivative is limited, it shares the

flammability profile of its homologue, 3-Methoxypropylamine (Flash Point 32°C). Treat as
Flammable Liquid Category 3.[2][3][4]

Core Directive: The "Do Not" Protocol

Before initiating disposal, strict adherence to these exclusions is mandatory to prevent

immediate injury or infrastructure damage.

e NO Drain Disposal: Never flush amines down the sink. They are toxic to aquatic life and can

damage plumbing seals due to high alkalinity.

» NO In-Lab Neutralization: Do not attempt to neutralize this waste with concentrated acids

(e.g., HCI, H2S04) to "make it safe." The acid-base reaction is highly exothermic and can

cause splattering, fume generation, or container failure.

» NO Metal Containers: Avoid storing this waste in aluminum or zinc-galvanized containers.

Amines can corrode these metals and generate flammable hydrogen gas.

Waste Classification & Stream Selection

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methoxypropylamine.pdf
https://www.tri-iso.com/documents/Rhein_Chemie_Addocat_KE-9018_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper segregation is the first step in the disposal workflow. Use the logic flow below to
determine the correct waste stream.

DCM / Chloroform

Stream B:
Halogenated Waste

Stream C:
Non-Halogenated
Organic Waste

Stream A:
Flammable/Corrosive
(D001, D002)

Is the waste >95%
Ethyl(3-methoxypropyl)amine? Yes

Click to download full resolution via product page

Figure 1:Decision logic for selecting the correct waste stream. Note that even in mixtures,
significant amine concentrations usually dictate a "Corrosive" subsidiary label.

Step-by-Step Disposal Procedure
Phase 1: Preparation & PPE

Objective: Prevent exposure and static discharge.[4][5]
o Ventilation: Perform all transfers inside a functioning chemical fume hood.
e PPE:
o Eyes: Chemical splash goggles (Face shield recommended for volumes > 1L).

o Hands: Nitrile gloves (Double gloving recommended; 3-methoxypropylamine permeates
standard nitrile in <15 mins, so change immediately upon splash).

o Body: Flame-resistant lab coat and closed-toe shoes.

Phase 2: Container Selection & Transfer

Objective: Containment integrity.

o Select Container: Use a High-Density Polyethylene (HDPE) waste container.
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o Why? Glass is chemically resistant but prone to breakage. Metal is reactive. HDPE offers
the best balance of chemical resistance and impact durability.

o Grounding: If transferring more than 4 liters, attach a ground wire to the source and receiving
containers to prevent static ignition.

o Transfer: Pour slowly using a funnel to avoid splashing. Leave at least 10% headspace
(ullage) for vapor expansion.

Phase 3: Labeling & Storage

Objective: Regulatory compliance (RCRA).
o Label Details:

o Chemical Name: Write out "Ethyl(3-methoxypropyl)amine" fully. Do not use
abbreviations like "EMPA."

o Hazards: Check boxes for Flammable and Corrosive.[5]

o Composition: If a mixture, list all constituents and their approximate percentages.
e Storage:

o Store in a Flammable Storage Cabinet.

o Segregation: Store in secondary containment (polyethylene tray) separate from Acids and
Oxidizers.

Phase 4: Final Disposal (EHS/Contractor)

Objective: Destruction.
e Method: The standard industry method for organic amines is High-Temperature Incineration.

» Waste Codes: Ensure the manifest includes D001 (Ignitable) and D002 (Corrosive).

Emergency Contingency: Spill Cleanup
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In the event of a spill, rapid action is required to prevent vapor buildup.

Spill Detected

Assess Volume

<100 mL > 100 mL
(In Hood) (Or Qutside Hood)

Apply Absorbent Evacuate Lab
(Vermiculite/Sand) Call EHS

l

Collect in
Sealed Bag/Jar

Label as

Hazardous Waste

Click to download full resolution via product page

Figure 2:Spill response workflow. Note that "Absorbent” pads must be compatible with

corrosives.
Cleanup Protocol:
 |solate: Close lab doors and post warning signs.

* Absorb: Use an inert absorbent (vermiculite, dry sand, or commercial amine-neutralizing

pads). Do not use paper towels (fire risk).
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o Decontaminate: Wipe the area with a mild soap and water solution after bulk removal. Verify
pH is neutral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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